![molecular formula C8H9N9 B3550360 1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine](/img/structure/B3550360.png)
1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine
Overview
Description
1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine, also known as MTA, is a compound that has been extensively studied for its potential applications in scientific research. MTA is a potent inhibitor of adenosine kinase, an enzyme that plays a crucial role in the regulation of adenosine levels in the brain. In
Mechanism of Action
1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine is a potent inhibitor of adenosine kinase, which is an enzyme that plays a crucial role in the regulation of adenosine levels in the brain. Adenosine kinase is responsible for the breakdown of adenosine, which is a neurotransmitter that plays a crucial role in regulating neuronal activity. By inhibiting adenosine kinase, this compound increases the levels of adenosine in the brain, which can have a range of effects on neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. One of the most prominent effects of this compound is the increase in adenosine levels in the brain. Adenosine is a neurotransmitter that plays a crucial role in regulating neuronal activity, and its levels are tightly regulated by adenosine kinase. By inhibiting adenosine kinase, this compound increases the levels of adenosine in the brain, which can have a range of effects on neuronal activity. This compound has also been shown to have anti-inflammatory effects and can reduce the levels of pro-inflammatory cytokines in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine is its potency as an adenosine kinase inhibitor. This compound has been shown to be a highly effective inhibitor of adenosine kinase, which makes it an attractive compound for use in scientific research. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for research on 1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine. One area of research is the potential use of this compound in the treatment of neurological disorders. This compound has been shown to increase the levels of adenosine in the brain, which can have a range of effects on neuronal activity. This makes this compound a promising compound for the treatment of disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease. Another area of research is the development of new and more potent adenosine kinase inhibitors. This compound is a highly effective inhibitor of adenosine kinase, but there is still room for improvement in terms of potency and selectivity. Finally, there is a need for further research on the toxicity of this compound and its potential side effects, in order to ensure its safe use in scientific research.
Scientific Research Applications
1-(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1H-1,2,4-triazole-3,5-diamine has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of neuroscience, where it has been shown to increase the levels of adenosine in the brain. Adenosine is a neurotransmitter that plays a crucial role in regulating neuronal activity, and its levels are tightly regulated by adenosine kinase. By inhibiting adenosine kinase, this compound increases the levels of adenosine in the brain, which can have a range of effects on neuronal activity.
properties
IUPAC Name |
1-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1,2,4-triazole-3,5-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N9/c1-4-2-5(16-7(10)14-6(9)15-16)17-8(13-4)11-3-12-17/h2-3H,1H3,(H4,9,10,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOLLLKJBQRNVFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=NN2C(=C1)N3C(=NC(=N3)N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N9 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.